1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine

• Molecular Formula: C17H18ClFN2O2S
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-[(3-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C17H18ClFN2O2S/c18-15-4-6-17(7-5-15)24(22,23)21-10-8-20(9-11-21)13-14-2-1-3-16(19)12-14/h1-7,12H,8-11,13H2
• InChI Key: NMNPBYAOEYVVFY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine, also known as CFM-2, is a compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.

Mechanism of Action

1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine acts as a potent inhibitor of the serotonin and dopamine transporters, which results in an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels has been shown to be beneficial in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine has been shown to have various biochemical and physiological effects on the brain. It has been found to increase the levels of serotonin and dopamine in the brain, which results in an improvement in mood and a reduction in anxiety and depression. 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine has also been shown to have antipsychotic effects, which makes it a potential candidate for treating schizophrenia.

Advantages and Limitations for Lab Experiments

1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine has several advantages for lab experiments. It is easy to synthesize and purify, which makes it readily available for research purposes. However, 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine has some limitations as well. It is a potent inhibitor of the serotonin and dopamine transporters, which makes it difficult to determine the specific effects of the compound on these neurotransmitters.

Future Directions

1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine has shown promising results in the treatment of various neurological disorders. Future research should focus on the development of more potent and selective inhibitors of the serotonin and dopamine transporters. Additionally, the potential long-term effects of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine on the brain should be investigated to determine its safety for use in humans.
Conclusion:
In conclusion, 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine is a compound that has shown promising results in the treatment of various neurological disorders. It acts as a potent inhibitor of the serotonin and dopamine transporters, which results in an increase in the levels of these neurotransmitters in the brain. 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine has several advantages for lab experiments, but also has some limitations. Future research should focus on the development of more potent and selective inhibitors of the serotonin and dopamine transporters, as well as investigating the potential long-term effects of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine on the brain.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine involves the reaction of 1-(4-chlorophenyl)sulfonyl-piperazine with 3-fluorobenzyl chloride in the presence of a base. The reaction results in the formation of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine, which can be purified using various methods such as recrystallization and column chromatography.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine has been extensively studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been found to act as a potent serotonin and dopamine transporter inhibitor, which makes it a potential candidate for treating these disorders.